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Introduction
The enteric nervous system (ENS), often referred to as the "second brain," is a complex

network of neurons that governs gastrointestinal function. Dysregulation of the ENS is

implicated in various disorders, most notably Irritable Bowel Syndrome (IBS), which is

characterized by chronic abdominal pain and altered bowel habits. A key therapeutic target in

this area is the Rearranged during transfection (RET) receptor tyrosine kinase, a critical

component in the development and maintenance of the ENS. GSK3179106 has emerged as a

potent, selective, and gut-restricted inhibitor of RET kinase, showing promise in preclinical

models of visceral hypersensitivity, a hallmark of IBS. This technical guide provides an in-depth

overview of the role of GSK3179106 in ENS research, with a focus on its mechanism of action,

experimental evaluation, and relevant protocols.

Mechanism of Action: RET Kinase Inhibition
GSK3179106 is a small molecule inhibitor that targets the RET receptor tyrosine kinase.[1] The

RET signaling pathway is crucial for the normal development, survival, and function of enteric

neurons.[2] This pathway is activated by the binding of glial cell line-derived neurotrophic factor

(GDNF) family ligands to their corresponding GFRα co-receptors, which then recruit and

activate RET.
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By selectively inhibiting RET kinase, GSK3179106 effectively dampens the downstream

signaling cascades that contribute to neuronal sensitization and hyperactivity in pathological

states. This targeted action within the gastrointestinal tract makes it a promising candidate for

treating visceral pain associated with IBS without systemic side effects.

RET Signaling Pathway in the Enteric Nervous System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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